Cas no 93727-87-8 (1,3-Propanediol,2-[(2-methoxyphenyl)phenylmethyl]-)

• Product Name: 1,3-Propanediol,2-[(2-methoxyphenyl)phenylmethyl]-
• CAS No: 93727-87-8
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 818385
• PubChem ID: 263285
• Update Time: 2025-04-19

1,3-Propanediol,2-[(2-methoxyphenyl)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-[(2-methoxyphenyl)phenylmethyl]-
• 2-[(2-methoxyphenyl)-phenylmethyl]propane-1,3-diol
• 93727-87-8
• DTXSID20294702
• 2-[(2-methoxyphenyl)(phenyl)methyl]propane-1,3-diol
• NSC97669
• NSC-97669

• Inchi： 1S/C17H20O3/c1-20-16-10-6-5-9-15(16)17(14(11-18)12-19)13-7-3-2-4-8-13/h2-10,14,17-19H,11-12H2,1H3
• InChI Key： ZNRAGFQCDAITOK-UHFFFAOYSA-N
• SMILES： OCC(CO)C(C1C=CC=CC=1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 272.141
• Monoisotopic Mass: 272.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 464.6°Cat760mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.578
• PSA: 49.69000
• LogP: 2.42790